Cas no 98484-92-5 (2-Thiazolamine,N,4,5-trimethyl-)

• Product Name: 2-Thiazolamine,N,4,5-trimethyl-
• CAS No: 98484-92-5
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 801837
• Update Time: 2025-07-17

2-Thiazolamine,N,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N,4,5-trimethyl-
• N,4,5-trimethyl-2-Thiazolamine
• 2-Thiazolamine, N,4,5-trimethyl-
• 4,5-dimethyl-2-methylaminothiazole
• N,4,5-trimethylthiazol-2-amine

• Inchi： 1S/C6H10N2S/c1-4-5(2)9-6(7-3)8-4/h1-3H3,(H,7,8)
• InChI Key： WFQCLWJTJTVFAO-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1NC

Computed Properties

• Exact Mass: 142.056
• Monoisotopic Mass: 142.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Melting Point: 260-265 °C
• Boiling Point: 227.1±43.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Additional information on 2-Thiazolamine,N,4,5-trimethyl-

Recent Advances in the Study of 2-Thiazolamine,N,4,5-trimethyl- (CAS: 98484-92-5) and Its Applications in Chemical Biology and Medicine

The compound 2-Thiazolamine,N,4,5-trimethyl- (CAS: 98484-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Thiazolamine,N,4,5-trimethyl- as a versatile scaffold in medicinal chemistry. Its thiazole core, combined with the trimethyl substitution pattern, offers a promising platform for the development of novel bioactive molecules. Researchers have explored its utility in targeting various biological pathways, including inflammation, cancer, and microbial infections. The compound's ability to modulate key enzymes and receptors has been a focal point of recent investigations.

One of the most notable advancements in the study of 2-Thiazolamine,N,4,5-trimethyl- is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer. Recent in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for anticancer drug development. These findings are supported by molecular docking studies, which reveal strong binding interactions with the active sites of target kinases.

In addition to its kinase inhibitory properties, 2-Thiazolamine,N,4,5-trimethyl- has shown promise as an anti-inflammatory agent. Recent research has identified its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models of inflammation. This anti-inflammatory activity is believed to stem from the compound's interaction with key signaling pathways, including NF-κB and MAPK. These findings open new avenues for the development of anti-inflammatory therapies with improved efficacy and reduced side effects.

The synthesis of 2-Thiazolamine,N,4,5-trimethyl- and its derivatives has also seen significant progress. Recent publications describe innovative synthetic routes that improve yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and facilitating further pharmacological studies. Moreover, the development of green chemistry approaches for the synthesis of this compound aligns with the growing emphasis on sustainable and environmentally friendly pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Thiazolamine,N,4,5-trimethyl-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural optimization to enhance the compound's pharmacokinetic properties while maintaining its biological activity. These studies are essential for advancing the compound from the bench to the bedside.

In conclusion, 2-Thiazolamine,N,4,5-trimethyl- (CAS: 98484-92-5) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for unlocking its full potential in drug discovery and development.